Cas no 633278-49-6 (1,2-OXAPHOSPHOLANE-4-METHANOL, 2-METHOXY-, 2-OXIDE)

• Product Name: 1,2-OXAPHOSPHOLANE-4-METHANOL, 2-METHOXY-, 2-OXIDE
• CAS No: 633278-49-6
• MF: C₅H₁₁O₄P
• MW: 166.112202882767
• CID: 3181520
• PubChem ID: 10374784
• Update Time: 2025-05-30

1,2-OXAPHOSPHOLANE-4-METHANOL, 2-METHOXY-, 2-OXIDE Chemical and Physical Properties

Names and Identifiers

• 1,2-OXAPHOSPHOLANE-4-METHANOL, 2-METHOXY-, 2-OXIDE
• 4-(Hydroxymethyl)-2-methoxy-1,2-oxaphospholane 2-oxide
• (2-methoxy-2-oxo-1,2lambda5-oxaphospholan-4-yl)methanol
• 4-(hydroxymethyl)-2-methoxy-1,2-oxaphospholan-2-one
• 633278-49-6
• 4-(Hydroxymethyl)-2-methoxy-1,2-oxaphospholane2-oxide
• 4-(hydroxymethyl)-2-methoxy-1,2lambda-oxaphospholan-2-one
• SCHEMBL3982982

• Inchi： 1S/C5H11O4P/c1-8-10(7)4-5(2-6)3-9-10/h5-6H,2-4H2,1H3
• InChI Key： FJVYUBMJBLHJEG-UHFFFAOYSA-N
• SMILES： P1(CC(CO)CO1)(=O)OC

Computed Properties

• Exact Mass: 166.03949583g/mol
• Monoisotopic Mass: 166.03949583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on 1,2-OXAPHOSPHOLANE-4-METHANOL, 2-METHOXY-, 2-OXIDE

1,2-Oxaphospholane-4-methanol, 2-methoxy-, 2-oxide: A Comprehensive Overview

The compound with CAS No. 633278-49-6, commonly referred to as 1,2-Oxaphospholane-4-methanol, 2-methoxy-, 2-oxide, is a unique organic phosphorus compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of oxaphospholanes, which are cyclic ethers containing a phosphorus atom. The structure of 1,2-Oxaphospholane is characterized by a five-membered ring consisting of one oxygen atom and one phosphorus atom, with additional substituents that contribute to its functional properties.

Recent studies have highlighted the potential of oxaphospholane derivatives in fields such as catalysis, materials science, and biotechnology. For instance, researchers have explored the use of these compounds as precursors for the synthesis of advanced materials with tailored electronic properties. The presence of the methoxy group (-OCH3) and the hydroxyl group (-OH) in 1,2-Oxaphospholane-4-methanol introduces additional functionality, making it a versatile building block for chemical synthesis.

The synthesis of 1,2-Oxaphospholane-4-methanol involves a series of well-defined chemical reactions that ensure high purity and structural integrity. One common approach involves the reaction of phosphorus-based starting materials with appropriate oxygen-containing reagents under controlled conditions. The resulting compound is then purified using techniques such as column chromatography or recrystallization to isolate the desired product.

In terms of applications, oxaphospholane derivatives have shown promise in the development of novel catalysts for industrial processes. For example, their ability to coordinate with metal ions makes them suitable for use in homogeneous catalysis. Additionally, these compounds have been investigated for their potential in drug delivery systems due to their biocompatibility and ability to encapsulate active pharmaceutical ingredients.

From an environmental perspective, understanding the degradation pathways of oxaphospholane derivatives is crucial for assessing their impact on ecosystems. Recent research has focused on identifying the microbial and chemical mechanisms that govern the breakdown of these compounds in natural environments. This knowledge is essential for developing sustainable practices that minimize environmental harm while maximizing the benefits of these compounds.

In conclusion, 1,2-Oxaphospholane-4-methanol represents a significant advancement in the field of organic phosphorus chemistry. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in various scientific disciplines.